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Compound of Interest

Compound Name:
3,3-Bis(4-hydroxy-3-

methylphenyl)indolin-2-one

Cat. No.: B139907 Get Quote

An In-depth Examination of its Properties, Synthesis, and Potential Applications for

Researchers, Scientists, and Drug Development Professionals.

Introduction
Isatin Bis-cresol, identified by the CAS number 47465-97-4, is a member of the bis-indolinone

family of heterocyclic compounds. Structurally, it is known as 3,3-Bis(3-methyl-4-

hydroxyphenyl)indoline-2-one or 1,3-Dihydro-3,3-bis(4-hydroxy-3-methylphenyl)-2H-indol-2-

one.[1] This technical guide provides a comprehensive overview of the known properties,

synthesis, and potential applications of Isatin Bis-cresol and related compounds, with a focus

on data relevant to researchers in the fields of chemistry and drug development. While specific

experimental data for CAS 47465-97-4 is limited in publicly available literature, this guide

extrapolates information from closely related analogues and the broader class of isatin

derivatives to provide a thorough understanding of its potential.

Chemical and Physical Properties
Isatin Bis-cresol is a white to off-white solid.[2] Its core structure consists of an indolin-2-one

moiety with two 3-methyl-4-hydroxyphenyl groups attached at the 3-position. This structure

imparts specific chemical and physical characteristics that are summarized in the table below.
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Property Value Source

Molecular Formula C₂₂H₁₉NO₃ [1]

Molecular Weight 345.39 g/mol [1]

Melting Point 250-251 °C [2]

Boiling Point (Predicted) 560.4 ± 50.0 °C [2]

Density (Predicted) 1.292 ± 0.06 g/cm³ [2]

Solubility
Slightly soluble in DMSO and

Methanol
[2]

pKa (Predicted) 9.81 ± 0.35 [2]

Synthesis
The synthesis of 3,3-bis(aryl)indolin-2-ones, the class of compounds to which Isatin Bis-cresol

belongs, is typically achieved through an acid-catalyzed Friedel-Crafts reaction. This reaction

involves the condensation of an isatin derivative with a phenol or another electron-rich aromatic

compound.[3]

General Experimental Protocol for the Synthesis of 3,3-
Bis(aryl)indolin-2-ones:

Reactant Preparation: An appropriate isatin derivative is dissolved in an excess of the

corresponding phenol (in this case, 2-methylphenol or o-cresol).

Acid Catalysis: A strong acid, such as sulfuric acid or methanesulfonic acid, is added to the

reaction mixture as a catalyst.

Reaction Conditions: The mixture is heated, typically at temperatures ranging from 60 to

120°C, for several hours to allow the electrophilic substitution to occur at the C3 position of

the isatin ring.

Work-up and Purification: Upon completion of the reaction, the mixture is cooled, and the

product is precipitated by the addition of water. The crude product is then collected by
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filtration, washed to remove impurities, and purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or acetone/chloroform).

Isatin Derivative

Friedel-Crafts Reaction
(Heating)2-Methylphenol (o-cresol)

Strong Acid Catalyst
(e.g., H₂SO₄)

Precipitation
with Water Recrystallization Isatin Bis-cresol

Click to download full resolution via product page

General synthesis workflow for Isatin Bis-cresol.

Analytical Data
Detailed analytical data for Isatin Bis-cresol is not readily available in the literature. However,

based on the analysis of structurally similar isatin derivatives, the following spectroscopic

characteristics can be anticipated:

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons of the indolinone and the two hydroxyphenyl rings, a singlet for the NH

proton of the indolinone ring, and singlets for the two methyl groups.

¹³C NMR: The carbon NMR spectrum would display distinct signals for the carbonyl carbon

of the lactam, the quaternary carbon at the 3-position, and the various aromatic carbons.

FTIR: The infrared spectrum should exhibit characteristic absorption bands for the N-H

stretching of the amide, C=O stretching of the lactam, O-H stretching of the phenolic

hydroxyl groups, and C-H and C=C vibrations of the aromatic rings.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of Isatin Bis-cresol (345.39 g/mol ).
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Uses and Applications
Monomer for Polycarbonates
The primary documented application of Isatin Bis-cresol is as a monomer in the synthesis of

polycarbonates.[4] The two phenolic hydroxyl groups allow it to act as a bisphenol, which can

be polymerized with a carbonate source, such as phosgene or a dialkyl carbonate, to form a

polycarbonate chain. The bulky and rigid structure of the Isatin Bis-cresol unit can impart

unique properties to the resulting polymer, such as increased thermal stability, and modified

optical and mechanical properties.

Potential Biological Activities
While specific biological studies on Isatin Bis-cresol are lacking, the broader class of isatin and

bis-isatin derivatives has been extensively investigated and shown to possess a wide range of

pharmacological activities.

Anticancer Activity: Many isatin derivatives have demonstrated potent cytotoxic effects

against various cancer cell lines.[5][6][7] One of the proposed mechanisms of action for

some 3,3-bis(4-hydroxyphenyl)indoline-2-ones is the activation of the unfolded protein

response (UPR), which can lead to apoptosis in cancer cells.[3]
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Proposed anticancer signaling pathway for related compounds.

Antimicrobial Activity: Various Schiff bases and other derivatives of isatin have exhibited

significant antibacterial and antifungal properties.[8][9][10][11] The mechanism of action is

often attributed to the inhibition of essential microbial enzymes or disruption of cell wall

synthesis.

Conclusion
Isatin Bis-cresol (CAS 47465-97-4) is a specialty chemical with a primary application as a

monomer for the synthesis of high-performance polycarbonates. While specific biological data

for this compound is scarce, its structural similarity to a well-studied class of bioactive
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molecules, the isatin derivatives, suggests a strong potential for applications in drug discovery,

particularly in the development of novel anticancer and antimicrobial agents. Further research

is warranted to fully elucidate the specific biological properties and mechanisms of action of

Isatin Bis-cresol, which could unlock its potential beyond its current use in materials science.

This guide serves as a foundational resource for researchers interested in exploring the

multifaceted potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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